Cas no 1616500-66-3 (ethyl 3-chloro-4-cyanopyridine-2-carboxylate)
ethyl 3-chloro-4-cyanopyridine-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-chloro-4-cyanopyridine-2-carboxylate
- Ethyl 3-chloro-4-cyanopicolinate
- 1616500-66-3
- EK-0705
- Ethyl3-chloro-4-cyanopicolinate
- G14847
- AKOS024255705
- CHEMBL4997597
- ethyl 3-chloro-4-cyanopyridine-2-carboxylate
-
- Inchi: 1S/C9H7ClN2O2/c1-2-14-9(13)8-7(10)6(5-11)3-4-12-8/h3-4H,2H2,1H3
- InChI Key: NQROQWMDTBVLPB-UHFFFAOYSA-N
- SMILES: C1(C(OCC)=O)=NC=CC(C#N)=C1Cl
Computed Properties
- Exact Mass: 210.0196052g/mol
- Monoisotopic Mass: 210.0196052g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 261
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 63Ų
ethyl 3-chloro-4-cyanopyridine-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029011029-250mg |
Ethyl 3-chloro-4-cyanopicolinate |
1616500-66-3 | 95% | 250mg |
$1,009.40 | 2022-04-02 | |
| Alichem | A029011029-1g |
Ethyl 3-chloro-4-cyanopicolinate |
1616500-66-3 | 95% | 1g |
$3,010.80 | 2022-04-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1634621-1mg |
Ethyl 3-chloro-4-cyanopicolinate |
1616500-66-3 | 98% | 1mg |
¥436 | 2023-04-10 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1634621-5mg |
Ethyl 3-chloro-4-cyanopicolinate |
1616500-66-3 | 98% | 5mg |
¥582 | 2023-04-10 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1634621-10mg |
Ethyl 3-chloro-4-cyanopicolinate |
1616500-66-3 | 98% | 10mg |
¥934 | 2023-04-10 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1634621-50mg |
Ethyl 3-chloro-4-cyanopicolinate |
1616500-66-3 | 98% | 50mg |
¥1501 | 2023-04-10 | |
| Key Organics Ltd | EK-0705-1MG |
ethyl 3-chloro-4-cyanopyridine-2-carboxylate |
1616500-66-3 | >97% | 1mg |
£37.00 | 2023-09-07 | |
| Key Organics Ltd | EK-0705-5MG |
ethyl 3-chloro-4-cyanopyridine-2-carboxylate |
1616500-66-3 | >97% | 5mg |
£46.00 | 2023-09-07 | |
| Key Organics Ltd | EK-0705-10MG |
ethyl 3-chloro-4-cyanopyridine-2-carboxylate |
1616500-66-3 | >97% | 10mg |
£63.00 | 2023-09-07 | |
| Key Organics Ltd | EK-0705-0.5G |
ethyl 3-chloro-4-cyanopyridine-2-carboxylate |
1616500-66-3 | >97% | 0.5g |
£385.00 | 2023-09-07 |
ethyl 3-chloro-4-cyanopyridine-2-carboxylate Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on ethyl 3-chloro-4-cyanopyridine-2-carboxylate
Professional Introduction to Ethyl 3-chloro-4-cyanopyridine-2-carboxylate (CAS No. 1616500-66-3)
Ethyl 3-chloro-4-cyanopyridine-2-carboxylate (CAS No. 1616500-66-3) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its unique structural framework, serves as a crucial intermediate in the synthesis of various biologically active molecules. The presence of both chloro and cyano functional groups, along with the ester moiety, makes it a versatile building block for further chemical modifications.
The chemical structure of Ethyl 3-chloro-4-cyanopyridine-2-carboxylate consists of a pyridine core substituted at the 3-position with a chloro group and at the 4-position with a cyano group. The 2-carboxylate ester group provides an additional site for chemical reactivity, enabling the compound to participate in a wide range of synthetic transformations. These features make it particularly valuable in the development of novel compounds with potential therapeutic applications.
In recent years, there has been growing interest in exploring the pharmacological properties of pyridine derivatives. The< strong>Ethyl 3-chloro-4-cyanopyridine-2-carboxylate has been studied for its potential role in the synthesis of kinase inhibitors, which are critical in targeting various types of cancer and inflammatory diseases. The chloro and cyano groups are known to enhance binding affinity to biological targets, making this compound an attractive candidate for drug discovery efforts.
One of the most compelling aspects of Ethyl 3-chloro-4-cyanopyridine-2-carboxylate is its utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are fundamental in constructing complex molecular architectures and have been widely employed in the synthesis of heterocyclic compounds. The ability to introduce aryl or alkynyl groups at specific positions on the pyridine ring opens up numerous possibilities for generating novel derivatives with tailored biological activities.
The agrochemical industry has also recognized the significance of Ethyl 3-chloro-4-cyanopyridine-2-carboxylate. Its structural features make it a promising precursor for developing new pesticides and herbicides. Researchers have been exploring its potential in combating resistant plant pathogens, where its ability to interact with biological enzymes could lead to more effective crop protection agents.
Recent advancements in computational chemistry have further enhanced the understanding of how Ethyl 3-chloro-4-cyanopyridine-2-carboxylate behaves in various reaction conditions. Molecular modeling studies have provided insights into its interaction with enzymes and receptors, aiding in the rational design of more potent and selective drug candidates. These computational approaches are complemented by experimental validations, ensuring that the synthesized derivatives exhibit the desired pharmacological properties.
The synthesis of< strong>Ethyl 3-chloro-4-cyanopyridine-2-carboxylate involves multi-step organic transformations that require precise control over reaction conditions. The use of high-purity starting materials and optimized catalysts is essential to achieve high yields and minimize byproduct formation. Industrial-scale production often necessitates specialized equipment and stringent quality control measures to ensure consistency and reliability.
The environmental impact of synthesizing< strong>Ethyl 3-chloro-4-cyanopyridine-2-carboxylate is another critical consideration. Efforts are being made to develop greener synthetic routes that reduce waste generation and energy consumption. Solvent recovery systems and catalytic processes that minimize hazardous byproducts are being increasingly adopted in modern chemical plants.
In conclusion, Ethyl 3-chloro-4-cyanopyridine-2-carboxylate (CAS No. 1616500-66-3) is a multifaceted compound with significant applications in pharmaceuticals and agrochemicals. Its unique structural features enable diverse synthetic possibilities, making it a valuable intermediate for developing new drugs and crop protection agents. As research continues to uncover its potential, this compound is poised to play an increasingly important role in addressing global health and agricultural challenges.
1616500-66-3 (ethyl 3-chloro-4-cyanopyridine-2-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)